Cas no 1099624-30-2 (3-(3-FLUOROPHENOXY)-PROPANOIC ACID, ETHYL ESTER)

• Product Name: 3-(3-FLUOROPHENOXY)-PROPANOIC ACID, ETHYL ESTER
• CAS No: 1099624-30-2
• MF: C₁₁H₁₃FO₃
• MW: 212.217527151108
• MDL: MFCD11651571
• CID: 5205722
• Update Time: 2026-03-06

3-(3-FLUOROPHENOXY)-PROPANOIC ACID, ETHYL ESTER Chemical and Physical Properties

Names and Identifiers

• 3-(3-FLUOROPHENOXY)-PROPANOIC ACID, ETHYL ESTER

• MDL： MFCD11651571
• Inchi： 1S/C11H13FO3/c1-2-14-11(13)6-7-15-10-5-3-4-9(12)8-10/h3-5,8H,2,6-7H2,1H3
• InChI Key： YQHWNNZUNOKECV-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)CCOC1=CC=CC(F)=C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 6

Additional information on 3-(3-FLUOROPHENOXY)-PROPANOIC ACID, ETHYL ESTER

Introduction to 3-(3-Fluorophenoxy)-Propanoic Acid, Ethyl Ester (CAS No. 1099624-30-2)

3-(3-Fluorophenoxy)-Propanoic Acid, Ethyl Ester, identified by the Chemical Abstracts Service Number (CAS No.) 1099624-30-2, is a fluorinated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of phenoxypropionic acid derivatives, characterized by the presence of a fluoro substituent on the aromatic ring, which imparts unique physicochemical properties and biological activities. The ethyl ester moiety further modulates its solubility and reactivity, making it a versatile intermediate in synthetic chemistry and drug development.

The structural motif of 3-(3-Fluorophenoxy)-Propanoic Acid, Ethyl Ester consists of a propionic acid backbone linked to a phenoxy group, where the phenol ring is fluorinated at the 3-position. This fluorine atom is a key feature, as it can influence electronic distribution, metabolic stability, and binding affinity to biological targets. The compound’s molecular formula is C₁₀H₁₃FO₃, reflecting its composition of carbon, hydrogen, fluorine, and oxygen atoms.

In recent years, fluorinated compounds have become increasingly prominent in medicinal chemistry due to their ability to enhance drug efficacy and pharmacokinetic profiles. The introduction of fluorine into aromatic rings often improves metabolic stability by resisting hydrolysis and oxidation. Additionally, fluorine atoms can modulate lipophilicity and binding interactions with enzymes and receptors. For instance, fluoroaromatics are known to increase the binding affinity of small-molecule drugs to their targets, a phenomenon attributed to changes in electronic properties and steric effects.

The synthesis of 3-(3-Fluorophenoxy)-Propanoic Acid, Ethyl Ester typically involves multi-step organic reactions, including nucleophilic substitution reactions at the fluoro-substituted phenol ring followed by esterification with ethanol. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets pharmaceutical-grade standards. Techniques such as palladium-catalyzed cross-coupling reactions and flow chemistry have been explored to enhance efficiency and scalability.

One of the most compelling aspects of 3-(3-Fluorophenoxy)-Propanoic Acid, Ethyl Ester is its potential as a building block in drug discovery. Researchers have leveraged this compound to develop novel therapeutic agents targeting various diseases. For example, derivatives of this molecule have been investigated for their anti-inflammatory properties by modulating signaling pathways such as NF-κB. The fluorine atom’s ability to engage in hydrogen bonding and π-stacking interactions with biological targets has also been exploited in designing kinase inhibitors and other enzyme-based therapeutics.

Recent studies have highlighted the role of 3-(3-Fluorophenoxy)-Propanoic Acid, Ethyl Ester in developing next-generation antibiotics. The structural features of this compound allow it to interfere with bacterial cell wall synthesis or metabolic pathways critical for survival. Fluorinated analogs have shown promise in overcoming antibiotic resistance by targeting conserved bacterial enzymes or binding sites. This underscores the importance of fluorinated compounds in addressing emerging challenges in antimicrobial therapy.

The pharmacokinetic properties of 3-(3-Fluorophenoxy)-Propanoic Acid, Ethyl Ester have also been extensively studied. The ethyl ester group enhances oral bioavailability by improving lipid solubility while minimizing gastrointestinal irritation. Furthermore, the fluorine atom contributes to prolonged half-life by reducing enzymatic degradation. These attributes make it an attractive candidate for formulation into oral dosage forms such as tablets or capsules.

In conclusion,3-(3-Fluorophenoxy)-Propanoic Acid, Ethyl Ester (CAS No. 1099624-30-2) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and versatile applications. Its role as an intermediate in drug development underscores its importance in synthesizing novel therapeutic agents with improved efficacy and pharmacokinetics. As research continues to uncover new applications for fluorinated compounds,3-(3-Fluorophenoxy)-Propanoic Acid, Ethyl Ester is poised to remain at the forefront of medicinal innovation.